N-cyclopropyl-N-ethylcarbamoyl chloride
Overview
Description
N-cyclopropyl-N-ethylcarbamoyl chloride, also known as NCE, is a synthetic chemical compound that is used in a variety of scientific research applications. It is an organochlorine compound composed of a cyclopropyl group, an ethyl group, and a carbamoyl group. NCE is a colorless, volatile liquid with a pungent odor and a boiling point of 125°C. It is soluble in organic solvents such as methanol, ethanol, and acetone, and it is also soluble in water. NCE has a variety of uses in the laboratory, including synthesis, purification, and biochemical investigation.
Scientific Research Applications
N-cyclopropyl-N-ethylcarbamoyl chloride is commonly used in scientific research as a reagent for the synthesis of other compounds. It is also used as a catalyst in organic reactions, and it can be used to modify the structure of proteins, peptides, and other molecules. This compound has also been used in the purification of proteins and peptides, and it has been used as a tool for investigating the structure and function of proteins.
Mechanism of Action
N-cyclopropyl-N-ethylcarbamoyl chloride acts as a nucleophilic agent, allowing it to react with other molecules and form new bonds. It is also an electrophilic agent, which means that it can react with electron-rich molecules and form covalent bonds. This compound can also act as a catalyst, allowing it to facilitate the formation of new bonds between molecules.
Biochemical and Physiological Effects
This compound has been used to study the structure and function of proteins and peptides. It has been used to study the effects of mutations on the structure and function of proteins, and it has also been used to study the effects of post-translational modifications on proteins. In addition, this compound has been used to study the effects of drugs on the structure and function of proteins.
Advantages and Limitations for Lab Experiments
N-cyclopropyl-N-ethylcarbamoyl chloride has several advantages for laboratory experiments. It is a volatile liquid, which makes it easy to handle and store. It is also soluble in a variety of organic solvents and water, which makes it easy to use in a variety of laboratory applications. Furthermore, this compound is a relatively inexpensive reagent, which makes it cost-effective for laboratory use. The main limitation of this compound is its pungent odor, which can be irritating to laboratory personnel.
Future Directions
N-cyclopropyl-N-ethylcarbamoyl chloride has a variety of potential applications in the laboratory. It can be used to synthesize new compounds, modify existing compounds, and investigate the structure and function of proteins and peptides. In addition, this compound can be used to study the effects of drugs on proteins and peptides, and it can be used to investigate the effects of post-translational modifications on proteins. Furthermore, this compound can be used to study the effects of mutations on the structure and function of proteins. Finally, this compound can be used to study the effects of environmental factors, such as temperature, pH, and pressure, on the structure and function of proteins.
Synthesis Methods
N-cyclopropyl-N-ethylcarbamoyl chloride is synthesized by reacting cyclopropyl bromide with ethyl carbamate in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out in a solvent such as dichloromethane, and the product is isolated by distillation. The yield of the reaction is typically high, and it can be further purified by recrystallization or column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-cyclopropyl-N-ethylcarbamoyl chloride can be achieved through the reaction of cyclopropylamine and ethyl chloroformate.", "Starting Materials": [ "Cyclopropylamine", "Ethyl chloroformate" ], "Reaction": [ "Add cyclopropylamine dropwise to a solution of ethyl chloroformate in anhydrous dichloromethane at 0°C.", "Stir the reaction mixture at 0°C for 2 hours.", "Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.", "Add saturated aqueous sodium bicarbonate solution to the reaction mixture to quench the reaction.", "Extract the organic layer with dichloromethane and wash with brine.", "Dry the organic layer over anhydrous sodium sulfate.", "Filter and concentrate the organic layer under reduced pressure.", "Purify the crude product by column chromatography using a mixture of dichloromethane and ethyl acetate as the eluent." ] } | |
CAS RN |
43173-27-9 |
Molecular Formula |
C6H10ClNO |
Molecular Weight |
147.6 |
Purity |
95 |
Origin of Product |
United States |
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